Cas no 2229499-27-6 (2-(2-cyclopropylphenyl)butanedioic acid)

• Product Name: 2-(2-cyclopropylphenyl)butanedioic acid
• CAS No: 2229499-27-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 6259549
• PubChem ID: 165701447
• Update Time: 2025-05-20

2-(2-cyclopropylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylphenyl)butanedioic acid
• 2229499-27-6
• EN300-1739761

• Inchi： 1S/C13H14O4/c14-12(15)7-11(13(16)17)10-4-2-1-3-9(10)8-5-6-8/h1-4,8,11H,5-7H2,(H,14,15)(H,16,17)
• InChI Key： BNQQFENGROKTPT-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=CC=CC=1C1CC1)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(2-cyclopropylphenyl)butanedioic acid

Exploring the Versatile Applications of 2-(2-cyclopropylphenyl)butanedioic acid (CAS No. 2229499-27-6) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-(2-cyclopropylphenyl)butanedioic acid (CAS No. 2229499-27-6) has emerged as a compound of significant interest. This dicarboxylic acid derivative, characterized by its unique cyclopropylphenyl moiety, offers a wide range of applications in pharmaceutical research, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of novel drug candidates and advanced materials.

The molecular structure of 2-(2-cyclopropylphenyl)butanedioic acid combines the rigidity of the cyclopropane ring with the versatility of a phenyl group, creating a scaffold that is both stable and chemically reactive. This balance makes it an excellent intermediate for the synthesis of more complex molecules. With the growing demand for specialty chemicals in the pharmaceutical industry, compounds like 2-(2-cyclopropylphenyl)butanedioic acid are gaining attention for their role in drug discovery and medicinal chemistry.

One of the most compelling aspects of 2-(2-cyclopropylphenyl)butanedioic acid is its potential in addressing current challenges in sustainable chemistry. As industries shift toward greener practices, the demand for eco-friendly intermediates has surged. This compound, with its well-defined synthetic pathways and potential for biodegradability, aligns with the principles of green chemistry. Researchers are investigating its use in catalytic processes and as a building block for biodegradable polymers, which are critical in reducing environmental impact.

The pharmaceutical applications of 2-(2-cyclopropylphenyl)butanedioic acid are particularly noteworthy. Its structural features make it a valuable precursor in the synthesis of small-molecule drugs, especially those targeting central nervous system (CNS) disorders and inflammatory diseases. The cyclopropyl group, known for its metabolic stability, enhances the pharmacokinetic properties of drug candidates derived from this compound. This has led to increased interest from pharmaceutical companies and research institutions worldwide.

Beyond pharmaceuticals, 2-(2-cyclopropylphenyl)butanedioic acid has found utility in material science. Its ability to form stable, functionalized polymers makes it a candidate for advanced coatings, adhesives, and specialty films. The compound's thermal stability and chemical resistance are particularly appealing for high-performance applications, such as electronic materials and nanotechnology.

In the context of market trends, the demand for 2-(2-cyclopropylphenyl)butanedioic acid is expected to grow, driven by its versatility and the expanding fine chemicals sector. Analysts highlight its role in the development of next-generation therapeutics and smart materials, positioning it as a key player in future innovations. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet the needs of their clients.

For researchers and industry professionals seeking reliable information on 2-(2-cyclopropylphenyl)butanedioic acid, understanding its synthetic routes, physicochemical properties, and safety data is crucial. The compound's CAS No. 2229499-27-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the scientific community continues to explore its potential, 2-(2-cyclopropylphenyl)butanedioic acid is poised to become a cornerstone in modern chemical innovation.